Cas no 10333-67-2 (methyl 2-(1H-pyrrol-1-yl)benzoate)

• Product Name: methyl 2-(1H-pyrrol-1-yl)benzoate
• CAS No: 10333-67-2
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD00015395
• CID: 86381
• PubChem ID: 2776733
• Update Time: 2025-06-08

methyl 2-(1H-pyrrol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1H-pyrrol-1-yl)benzoate
• 2-(1-Pyrrolyl)phenylbenzoic acid methyl ester
• Methyl 2-(1-pyrrolyl)benzoate
• 1-(2-Methoxycarbonylphenyl)pyrrole
• methyl 2-pyrrol-1-ylbenzoate
• Methyl 2-pyrrol-1-yl-benzate
• CS-0313324
• Benzoic acid, 2-(1H-pyrrol-1-yl)-, methyl ester
• 10333-67-2
• A800718
• SY345839
• FT-0628378
• methyl2-(1H-pyrrol-1-yl)benzoate
• MFCD00015395
• methyl 2-(pyrrol-1-yl)benzoate
• DTXSID00380238
• 2-(1H-pyrrol-1-yl)-benzoic acid methyl ester
• AKOS000285799
• AMY27612
• SB30294
• KUEYSLOCROREKF-UHFFFAOYSA-N
• SCHEMBL8876281
• methyl 2-(1H-pyrrol-1-yl)-benzoate
• methyl 2-(pyrrol-1-yl)-benzoate
• Benzoic acid,2-(1H-pyrrol-1-yl)-,methyl ester
• EN300-318092
• A11842
• BBL022303
• DB-018443
• STK895530

• MDL： MFCD00015395
• Inchi： 1S/C12H11NO2/c1-15-12(14)10-6-2-3-7-11(10)13-8-4-5-9-13/h2-9H,1H3
• InChI Key： KUEYSLOCROREKF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1N1C=CC=C1)=O

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 31.2A^2

Experimental Properties

• Color/Form: Liquid
• Density: 1.1
• Boiling Point: 89-91°C 2mm
• Flash Point: 89-91°C/2mm
• Refractive Index: 1.553
• PSA: 31.23000
• LogP: 2.26390
• Solubility: Not available

methyl 2-(1H-pyrrol-1-yl)benzoate Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD27138)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on methyl 2-(1H-pyrrol-1-yl)benzoate

Methyl 2-(1H-Pyrrol-1-yl)benzoate (CAS No. 10333-67-2): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-(1H-pyrrol-1-yl)benzoate (CAS No. 10333-67-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as methyl 2-(pyrrol-1-yl)benzoate, is characterized by its unique molecular structure, which combines a pyrrole ring with a benzoate moiety. This structure imparts a range of interesting properties that make it valuable for various applications.

The chemical formula of methyl 2-(1H-pyrrol-1-yl)benzoate is C₁₂H₁₁NO₂. It is a white to off-white crystalline solid with a molecular weight of approximately 197.22 g/mol. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but it has limited solubility in water. These solubility properties make it suitable for use in both aqueous and non-aqueous systems.

In terms of its physical properties, methyl 2-(1H-pyrrol-1-yl)benzoate has a melting point ranging from 84 to 86°C. Its stability under various conditions, including temperature and pH, has been extensively studied. The compound is generally stable under normal laboratory conditions but may degrade under extreme conditions such as high temperatures or strong acids and bases.

The synthetic route for methyl 2-(1H-pyrrol-1-yl)benzoate typically involves the reaction of 2-bromobenzoic acid with pyrrole in the presence of a base and a coupling agent. This reaction is followed by esterification with methanol to form the final product. The synthesis process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Methyl 2-(1H-pyrrol-1-yl)benzoate has found applications in several areas due to its unique chemical properties. In the pharmaceutical industry, it has been investigated for its potential as an intermediate in the synthesis of drugs with various therapeutic effects. For example, recent studies have explored its use in the development of anti-inflammatory and analgesic agents. The pyrrole ring in the molecule is known to exhibit biological activity, which can be leveraged to design novel drug molecules.

In materials science, methyl 2-(1H-pyrrol-1-yl)benzoate has been used as a building block for the synthesis of functional polymers and materials. Its ability to form stable complexes with metal ions makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has also focused on the photophysical properties of methyl 2-(1H-pyrrol-1-yl)benzoate. Studies have shown that the compound exhibits strong fluorescence under certain conditions, making it a promising candidate for use in optical sensors and imaging applications. The fluorescence properties can be further enhanced by modifying the molecular structure or by incorporating it into polymeric matrices.

In addition to its potential applications, the environmental impact of methyl 2-(1H-pyrrol-1-yl)benzoate has been evaluated. Research indicates that the compound has low toxicity and minimal environmental impact when used properly. However, proper handling and disposal procedures should be followed to ensure safety and compliance with environmental regulations.

The safety profile of methyl 2-(1H-pyrrol-1-yl)benzoate has been extensively studied. It is generally considered safe for use in laboratory settings when appropriate safety measures are taken. However, it is important to handle the compound with care to avoid inhalation or skin contact. Safety data sheets (SDS) should be consulted for detailed information on handling and storage.

In conclusion, methyl 2-(1H-pyrrol-1-yl)benzoate (CAS No. 10333-67-2) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.